1-Methylnaphthalene
1-Methylnaphthalene
1-Methylnaphthalene is classified under the class of volatile organic compounds (VOCs).
1-Methylnaphthalene is an oily liquid having an earthy phenolic type of odor. It is an important constituent of polycyclic aromatic hydrocarbons, which can be commonly obtained from coal and petroleum oils.
1-Methylnaphthalene occurs in Chinese raw spirits, brown millet, milled millet and millet bran. This volatile organic compound (VOC) is also found in the diesel engine exhaust gas and in the manures of cow, hog and chicken.
1-methylnaphthalene is a colorless liquid. Freezing point -22°C (7.6°F). Boiling point 240-243°C (464-469°F). Flash point 82°C (180°F). Denser than water. Derived from coal tar and used in organic synthesis.
1-Methylnaphthalene, also known as fema 3193, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 1-Methylnaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-methylnaphthalene is primarily located in the membrane (predicted from logP). 1-Methylnaphthalene is a camphor, chemical, and medicinal tasting compound that can be found in black walnut. This makes 1-methylnaphthalene a potential biomarker for the consumption of this food product. 1-Methylnaphthalene is a potentially toxic compound.
1-methylnaphthalene is a methylnaphthalene carrying a methyl substituent at position 1. It has a role as a carcinogenic agent and a plant metabolite.
1-Methylnaphthalene is an oily liquid having an earthy phenolic type of odor. It is an important constituent of polycyclic aromatic hydrocarbons, which can be commonly obtained from coal and petroleum oils.
1-Methylnaphthalene occurs in Chinese raw spirits, brown millet, milled millet and millet bran. This volatile organic compound (VOC) is also found in the diesel engine exhaust gas and in the manures of cow, hog and chicken.
1-methylnaphthalene is a colorless liquid. Freezing point -22°C (7.6°F). Boiling point 240-243°C (464-469°F). Flash point 82°C (180°F). Denser than water. Derived from coal tar and used in organic synthesis.
1-Methylnaphthalene, also known as fema 3193, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 1-Methylnaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-methylnaphthalene is primarily located in the membrane (predicted from logP). 1-Methylnaphthalene is a camphor, chemical, and medicinal tasting compound that can be found in black walnut. This makes 1-methylnaphthalene a potential biomarker for the consumption of this food product. 1-Methylnaphthalene is a potentially toxic compound.
1-methylnaphthalene is a methylnaphthalene carrying a methyl substituent at position 1. It has a role as a carcinogenic agent and a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
90-12-0
VCID:
VC20854671
InChI:
InChI=1S/C11H10/c1-9-5-4-7-10-6-2-3-8-11(9)10/h2-8H,1H3
SMILES:
CC1=CC=CC2=CC=CC=C12
Molecular Formula:
C11H10
Molecular Weight:
142.2 g/mol
1-Methylnaphthalene
CAS No.: 90-12-0
Cat. No.: VC20854671
Molecular Formula: C11H10
Molecular Weight: 142.2 g/mol
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Specification
| Description | 1-Methylnaphthalene is classified under the class of volatile organic compounds (VOCs). 1-Methylnaphthalene is an oily liquid having an earthy phenolic type of odor. It is an important constituent of polycyclic aromatic hydrocarbons, which can be commonly obtained from coal and petroleum oils. 1-Methylnaphthalene occurs in Chinese raw spirits, brown millet, milled millet and millet bran. This volatile organic compound (VOC) is also found in the diesel engine exhaust gas and in the manures of cow, hog and chicken. 1-methylnaphthalene is a colorless liquid. Freezing point -22°C (7.6°F). Boiling point 240-243°C (464-469°F). Flash point 82°C (180°F). Denser than water. Derived from coal tar and used in organic synthesis. 1-Methylnaphthalene, also known as fema 3193, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 1-Methylnaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-methylnaphthalene is primarily located in the membrane (predicted from logP). 1-Methylnaphthalene is a camphor, chemical, and medicinal tasting compound that can be found in black walnut. This makes 1-methylnaphthalene a potential biomarker for the consumption of this food product. 1-Methylnaphthalene is a potentially toxic compound. 1-methylnaphthalene is a methylnaphthalene carrying a methyl substituent at position 1. It has a role as a carcinogenic agent and a plant metabolite. |
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| CAS No. | 90-12-0 |
| Molecular Formula | C11H10 |
| Molecular Weight | 142.2 g/mol |
| IUPAC Name | 1-methylnaphthalene |
| Standard InChI | InChI=1S/C11H10/c1-9-5-4-7-10-6-2-3-8-11(9)10/h2-8H,1H3 |
| Standard InChI Key | QPUYECUOLPXSFR-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC2=CC=CC=C12 |
| Canonical SMILES | CC1=CC=CC2=CC=CC=C12 |
| Boiling Point | 450 to 590 °F at 760 mm Hg (NTP, 1992) 464 to 469 °F at 760 mm Hg (NTP, 1992) 244.7 °C 244 °C 245 °C 464-469°F |
| Colorform | Colorless liquid or oil |
| Flash Point | greater than 200 °F (NTP, 1992) 180 °F (NTP, 1992) This chemical has a flash point of >93 °C (>200 °F). It is probably combustible. 180 °F (82 °C) Closed cup 82 °C 180°F |
| Melting Point | -8 °F (NTP, 1992) -30.4 °C Fp -22 ° -30.43 °C -22°C -22 °C -8°F |
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